N,N-diethyl-2-[3-[2-(3-methylpiperidin-1-yl)-2-oxoacetyl]indol-1-yl]acetamide

• IUPAC Name: N,N-diethyl-2-[3-[2-(3-methylpiperidin-1-yl)-2-oxoacetyl]indol-1-yl]acetamide
• InChI: InChI=1S/C22H29N3O3/c1-4-23(5-2)20(26)15-25-14-18(17-10-6-7-11-19(17)25)21(27)22(28)24-12-8-9-16(3)13-24/h6-7,10-11,14,16H,4-5,8-9,12-13,15H2,1-3H3
• InChI Key: KMUBQAAEWUPFGT-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C=C(C2=CC=CC=C21)C(=O)C(=O)N3CCCC(C3)C
• Molecular Formula: C22H29N3O3
• Molecular Weight: 383.5 g/mol

Description

N,N-diethyl-2-[3-[2-(3-methylpiperidin-1-yl)-2-oxoacetyl]indol-1-yl]acetamide, also known as DEIDA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. DEIDA is a derivative of indole-2-carboxylic acid and has a unique structure that allows it to interact with biological systems in specific ways.

Scientific Research Applications

Kinetic Modeling in PET Imaging

The study by Koeppe et al. (1999) discusses N-[11C]Methylpiperidin-4-yl propionate ([11C]PMP), a compound used in PET imaging to measure acetylcholinesterase (AChE) activity in the human brain. The study evaluates different kinetic analysis methods for estimating AChE activity, showing that the compound can be effectively used in neuroimaging to study brain functions and diseases.

Pharmacokinetics in Different Populations

Liukas et al. (2011) researched the pharmacokinetics of intravenous paracetamol (related to the acetamide group) in elderly patients, showing how age and sex significantly affect drug metabolism and exposure Liukas et al. (2011). This study highlights the importance of understanding how demographic factors can influence the pharmacokinetics of compounds, potentially applicable to the compound .

Hepatic Blood Flow Determination

Research by Henriksen & Winkler (1987) compares 99mTc-diethyl-IDA with indocyanine green as indicators of hepatic blood flow. This study underscores the relevance of certain compounds in assessing organ-specific blood flow, which can be critical in diagnosing and understanding various hepatic conditions.